Cas no 88678-31-3 (Liranaftate)
Liranaftate Chemical and Physical Properties
Names and Identifiers
-
- Liranaftate
- carbamothioicacid,(6-methoxy-2-pyridinyl)methyl-,o-(5,6,7,8-tetrahydro-2-na
- LIRANAFATE
- M-732
- (6-METHOXY-2-PYRIDINYL)-METHYLCARBAMOTHIOIC ACID O-(5,6,7,8-TETRAHYDRO-2-NAPHTHALENYL) ESTER
- PIRITETRATE
- ZEFNART
- Carbamothioic acid, N-(6-methoxy-2-pyridinyl)-N-methyl-, O-(5,6,7,8-tetrahydro-2-naphthalenyl) ester
- O-(5,6,7,8-tetrahydronaphthalen-2-yl) N-(6-methoxypyridin-2-yl)-N-methylcarbamothioate
- Liranaftato
- Liranaftatum
- (6-Methoxypyridin-2-yl)(methyl)carbamothioic Acid O-(5,6,7,8-Tetrahydronaphthalen-2-yl) Ester
- O-(5,6,7,8-Tetrahydronaphthalen-2-yl) (6-Methoxypyridin-2-yl)(methyl)carbamothioate
- Carbamothioicacid, (6-methoxy-2-pyridinyl)methyl-, O-(5,6,7,8-tetrahydro-2-naphthalenyl)ester (9CI)
- M 732
- O-(5,6,7,8-Tetrahydro-2-naphthyl)N-(6-methoxy-2-pyridyl)-N-methylthiocarbamate
- O-5,6,7,8-Tetrahydro-2-naphthyl6-methoxy-2-pyridyl(methyl)thiocarbamate
- Liranaftate [INN]
- Liranaftatum [INN-Latin]
- Liranaftato [INN-Spanish]
- VPHPQNGOVQYUMG-UHFFFAOYSA-N
- 5253IGO5X3
- O-(5,6,7,8,-Tetrahydro-2-naphthyl) 6-methoxy-N-methylthio-2-pyridinecarbamate
- DSSTox_CID_26470
- DSSTox_RID_81642
- DSSTox_GSID
- Carbamothioic acid, (6-methoxy-2-pyridinyl)methyl-, O-(5,6,7,8-tetrahydro-2-naphthalenyl) ester (9CI)
- O-(5,6,7,8-Tetrahydro-2-naphthyl) N-(6-methoxy-2-pyridyl)-N-methylthiocarbamate
- O-5,6,7,8-Tetrahydro-2-naphthyl 6-methoxy-2-pyridyl(methyl)thiocarbamate
- Carbamothioic acid, (6-methoxy-2-pyridinyl)methyl-, O-(5,6,7,8-tetrahydro-2-naphthalenyl) ester
- L0301
- BCP11494
- s1997
- Liranaftate (JAN/INN)
- O-5,6,7,8-tetrahydronaphthalen-2-yl 6-methoxypyridin-2-yl(methyl)carbamothioate
- CHEBI:31775
- M-732; Piritetrate
- AKOS015852015
- AB01566849_01
- (6-METHOXY-2-PYRIDINYL)-METHYLCARBAMOTHIOIC ACID
- SCHEMBL180466
- 88678-31-3
- Q27167100
- DTXSID6046470
- UNII-5253IGO5X3
- O-(5,6,7,8-Tetrahydronaphthalen-2-yl) (6-methoxypyridin-2-yl)methylthiocarbamate
- ULC
- Tox21_112223_1
- NCGC00164601-01
- NCGC00164601-03
- LIRANAFTATE [WHO-DD]
- CHEMBL1591365
- DTXCID4026470
- BRD-K35775715-001-03-1
- NCGC00164601-02
- CCG-220727
- Piritetate
- ~{O}-(5,6,7,8-tetrahydronaphthalen-2-yl) ~{N}-(6-methoxypyridin-2-yl)-~{N}-methyl-carbamothioate
- LIRANAFTATE [JAN]
- CAS-88678-31-3
- AB07498
- AC-3400
- SMR002204143
- (6-Methoxy-2-pyridinyl)-methylcarbamothioic Acid; O-(5,6,7,8-Tetrahydro-2-naphthyl) N-(6-Methoxy-2-pyridyl)-N-methylthiocarbamate; Piritetrate, M-732, Zefnart; O-(5,6,7,8-Tetrahydro-2-naphthalenyl) Ester;
- Zefnart (TN)
- Tox21 112223
- MLS006011138
- GLXC-25562
- D01550
- HY-B0348
- MFCD00865576
- AS-56279
- SR-01000872646-1
- HMS3714A16
- Tox21_112223
- O-tetralin-6-yl N-(6-methoxy-2-pyridyl)-N-methyl-carbamothioate
- SR-01000872646
- LIRANAFTATE [MART.]
- LIRANAFTATE [MI]
- NS00126071
- Piritetrate;M-732
-
- MDL: MFCD00865576
- Inchi: 1S/C18H20N2O2S/c1-20(16-8-5-9-17(19-16)21-2)18(23)22-15-11-10-13-6-3-4-7-14(13)12-15/h5,8-12H,3-4,6-7H2,1-2H3
- InChI Key: VPHPQNGOVQYUMG-UHFFFAOYSA-N
- SMILES: S=C(N(C)C1C=CC=C(OC)N=1)OC1C=C2CCCCC2=CC=1
Computed Properties
- Exact Mass: 328.12500
- Monoisotopic Mass: 328.124549
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 407
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4.9
- Topological Polar Surface Area: 66.7
Experimental Properties
- Color/Form: White to yellowish crystalline powder.
- Density: 1.24
- Melting Point: 97.0 to 101.0 deg-C
- Boiling Point: 462.5°C at 760 mmHg
- Flash Point: 233.5°C
- Refractive Index: 1.641
- PSA: 66.68000
- LogP: 3.76910
- Merck: 5515
- Solubility: It is soluble in acetone and chloroform, slightly soluble in methanol and ethanol, and almost insoluble in water.
Liranaftate Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H315-H317-H319
- Warning Statement: P261-P264-P272-P280-P302+P352+P333+P313+P362+P364-P305+P351+P338+P337+P313-P501
- Regulatory Condition Code:Class Q (sugars, alkaloids, antibiotics, hormones)
- RTECS:FD3890000
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Liranaftate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-B0348-10mM*1mLinDMSO |
Liranaftate |
88678-31-3 | 99.40% | 10mM*1mLinDMSO |
¥900 | 2022-05-18 | |
| MedChemExpress | HY-B0348-10mg |
Liranaftate |
88678-31-3 | 99.40% | 10mg |
¥818 | 2024-04-17 | |
| MedChemExpress | HY-B0348-50mg |
Liranaftate |
88678-31-3 | 99.40% | 50mg |
¥3000 | 2024-04-17 | |
| MedChemExpress | HY-B0348-100mg |
Liranaftate |
88678-31-3 | 99.40% | 100mg |
¥4500 | 2024-04-17 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | L129305-10mg |
Liranaftate |
88678-31-3 | ≥99% | 10mg |
¥89.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | L129305-50mg |
Liranaftate |
88678-31-3 | ≥99% | 50mg |
¥253.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | L129305-100mg |
Liranaftate |
88678-31-3 | ≥99% | 100mg |
¥404.90 | 2023-09-02 | |
| S e l l e c k ZHONG GUO | S1997-10mg |
Liranaftate |
88678-31-3 | 99.85% | 10mg |
¥896.15 | 2023-09-15 | |
| S e l l e c k ZHONG GUO | S1997-50mg |
Liranaftate |
88678-31-3 | 99.85% | 50mg |
¥3039.49 | 2023-09-15 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R024412-10mg |
Liranaftate |
88678-31-3 | 99% | 10mg |
¥108 | 2024-05-21 |
Liranaftate Production Method
Production Method 1
Production Method 2
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Liranaftate Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on Liranaftate
Liranaftate (CAS No. 88678-31-3): A Comprehensive Guide to Its Properties, Applications, and Market Trends
Liranaftate (CAS No. 88678-31-3) is a synthetic antifungal agent widely used in dermatological treatments. Known for its efficacy against fungal infections, Liranaftate antifungal has gained significant attention in both medical and cosmetic industries. This article delves into the chemical properties, applications, and current market trends of this versatile compound, while addressing common queries from healthcare professionals and researchers.
The molecular formula of Liranaftate is C18H20N2O2S, with a molecular weight of 328.43 g/mol. As a thiocarbamate derivative, it exhibits potent activity against dermatophytes, making it particularly effective for treating conditions like athlete's foot, jock itch, and ringworm. Recent studies on Liranaftate mechanism of action reveal it inhibits fungal squalene epoxidase, disrupting ergosterol biosynthesis in fungal cell membranes.
In clinical applications, Liranaftate cream formulations (typically 1-2% concentration) demonstrate excellent skin penetration with minimal systemic absorption. This localized action reduces side effects while maintaining high efficacy, answering the frequent patient question: "Is Liranaftate safe for long-term use?" Comparative studies show Liranaftate vs Terbinafine outcomes are comparable, though some patients report better tolerance with Liranaftate.
The global market for Liranaftate products is expanding, driven by rising fungal infection rates and increased awareness of topical treatments. Pharmaceutical companies are developing innovative delivery systems, including Liranaftate spray formulations for hard-to-reach areas. Current research explores its potential against resistant fungal strains, addressing the growing concern of antifungal resistance.
From a formulation perspective, Liranaftate solubility challenges (sparingly soluble in water) have led to the development of advanced nanocarrier systems. These technological advancements improve bioavailability while maintaining stability - a key consideration for manufacturers responding to searches about "Liranaftate stability in formulations."
Patient education remains crucial, as evidenced by frequent searches for "How to use Liranaftate cream properly." Best practice involves cleaning and drying the affected area before application, typically twice daily for 2-4 weeks. The compound's low irritation potential makes it suitable for sensitive skin, though patients should monitor for rare allergic reactions.
Emerging trends include combination therapies pairing Liranaftate with moisturizing agents or anti-inflammatory compounds. These address the common complaint of dryness associated with antifungal treatments while potentially enhancing efficacy. Such innovations respond to consumer demand for multifunctional skincare solutions.
Quality control in Liranaftate manufacturing follows strict pharmacopeial standards, with HPLC being the preferred analytical method. This ensures batch-to-batch consistency and potency - critical factors for regulatory compliance and therapeutic effectiveness.
Environmental considerations are gaining attention, with researchers developing greener synthesis routes for Liranaftate production. These sustainable methods reduce solvent use and energy consumption while maintaining high yields, aligning with the pharmaceutical industry's sustainability goals.
Future directions include exploring Liranaftate's potential beyond dermatology, with preliminary studies investigating its activity against certain bacterial strains. While not yet clinically proven, this expanded scope could significantly increase the compound's therapeutic value and market potential.
For healthcare providers, understanding Liranaftate drug interactions is essential. While generally having low systemic interaction potential, caution is advised with occlusive dressings that might increase absorption. This information addresses common clinical questions while emphasizing proper usage protocols.
The patent landscape for Liranaftate formulations continues to evolve, with recent filings focusing on extended-release technologies and combination products. These developments create opportunities for generic manufacturers while improving treatment options for patients.
In conclusion, Liranaftate (CAS No. 88678-31-3) remains a cornerstone in antifungal therapy due to its proven efficacy, safety profile, and formulation versatility. As research advances and market needs evolve, this compound continues to adapt, offering solutions to both current dermatological challenges and emerging medical needs.
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